4-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-fluorophenyl)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C21H17FN2O3S/c22-17-7-9-18(10-8-17)23-21(25)16-5-11-19(12-6-16)28(26,27)24-14-13-15-3-1-2-4-20(15)24/h1-12H,13-14H2,(H,23,25)
• InChI Key: FRYWHEQIUDLJKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN2O3S
• Molecular Weight: 396.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is not provided in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available resources.

Scientific Research Applications

One such related compound is synthesized acylthioureas that have been shown to interact with bacterial cells both in free and adherent states. These compounds demonstrate significant anti-pathogenic activity, especially against strains known for their biofilm-forming capabilities such as Pseudomonas aeruginosa and Staphylococcus aureus. This suggests potential applications of such derivatives in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Biological Evaluation and Potential Applications

Another related study discusses the synthesis of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, derivatives that possess potential biological applications. These compounds were screened against various human recombinant alkaline phosphatases and recombinant human and rat ecto-5′-nucleotidases. The findings from this study underline the potential of benzamide derivatives in medicinal chemistry, especially due to their ability to bind nucleotide protein targets (Saeed et al., 2015).

Properties in Non-Centrosymmetric Environments

Further, the properties of benzamides in non-centrosymmetric environments have been studied. For instance, 4-Fluoro-N-(2-fluorophenyl) benzamide, a compound structurally similar to the one , has been analyzed for its dimorphic behavior. This behavior, influenced by strong N-H···O hydrogen bonds and weak but highly directional C-H···F interactions, illustrates the intricate nature of molecular interactions and how they affect the material properties. This property is crucial for applications in crystal engineering and material sciences (Chopra & Row, 2005).

Mechanism of Action

The mechanism of action of this compound is not mentioned in the available resources.

Future Directions

The future directions or potential applications of this compound are not mentioned in the available resources.